4-methyl-4-[3-(trifluoromethyl)phenyl]pyrrolidin-2-one

• IUPAC Name: 4-methyl-4-[3-(trifluoromethyl)phenyl]pyrrolidin-2-one
• InChI: InChI=1S/C12H12F3NO/c1-11(6-10(17)16-7-11)8-3-2-4-9(5-8)12(13,14)15/h2-5H,6-7H2,1H3,(H,16,17)
• InChI Key: MVKOURBQOWSGLR-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC(=O)NC1)C2=CC(=CC=C2)C(F)(F)F
• Molecular Formula: C12H12F3NO
• Molecular Weight: 243.22 g/mol
• CAS No.: 1488856-28-5

Description

This compound is a derivative of pyrrolidin-2-one with a trifluoromethylphenyl group at the 4-position. It is related to other compounds used in the pharmaceutical and agrochemical industries.

Chemical Reactions Analysis

While specific chemical reactions involving this compound were not found, related compounds have been studied for their neuroprotective and anti-inflammatory properties.

Mechanism of Action

Target of Action

Compounds with similar structures have been known to interact with various receptors and enzymes, influencing a range of biological processes .

Mode of Action

The trifluoromethyl group in the compound may enhance its binding affinity and selectivity towards its targets .

Biochemical Pathways

Similar compounds have been reported to influence various biochemical pathways, including those involved in inflammation and central nervous system processes .

Pharmacokinetics

The presence of the trifluoromethyl group may enhance the compound’s metabolic stability, potentially improving its bioavailability .

Result of Action

Similar compounds have been reported to exhibit various biological activities, including anti-inflammatory effects .

Advantages and Limitations for Lab Experiments

4-methyl-4-[3-(trifluoromethyl)phenyl]pyrrolidin-2-one has a variety of advantages and limitations for lab experiments. One of the main advantages is that it is relatively easy to synthesize. Additionally, it is relatively stable, which means it can be stored for long periods of time. Furthermore, it is relatively soluble in a variety of solvents, which makes it easier to use in experiments. However, it is relatively volatile, which means it can evaporate quickly. Additionally, it is relatively toxic, which means it must be handled with care.

Future Directions

4-methyl-4-[3-(trifluoromethyl)phenyl]pyrrolidin-2-one has a variety of potential future applications. One potential application is in the development of new drugs and pharmaceuticals, as it has been shown to have a variety of biochemical and physiological effects. Additionally, it could be used in the development of new materials, such as polymers and plastics. Furthermore, it could be used in the development of new catalysts and dyes. Finally, it could be used in the development of new catalytic systems and processes.

Synthesis Methods

4-methyl-4-[3-(trifluoromethyl)phenyl]pyrrolidin-2-one can be synthesized via a variety of methods, depending on the desired product. The most common method of synthesis involves the reaction of 4-methyl-4-phenylpyrrolidine-2-one with trifluoromethyl iodide in the presence of a base, such as potassium carbonate. The reaction is carried out at room temperature. The product is then isolated and purified by recrystallization.

Scientific Research Applications

4-methyl-4-[3-(trifluoromethyl)phenyl]pyrrolidin-2-one has been widely used in scientific research due to its unique properties. It has been used in the synthesis of a variety of compounds, such as heterocyclic compounds and pharmaceuticals. It has also been used in the synthesis of various polymers and plastics. Additionally, this compound has been used in the synthesis of dyes, catalysts, and other materials. Furthermore, it has been used in the synthesis of various drugs and pharmaceuticals, such as antibiotics and antifungals.